1-Butan-2-yl-3-(2,4-difluorophenyl)urea

• IUPAC Name: 1-butan-2-yl-3-(2,4-difluorophenyl)urea
• InChI: InChI=1S/C11H14F2N2O/c1-3-7(2)14-11(16)15-10-5-4-8(12)6-9(10)13/h4-7H,3H2,1-2H3,(H2,14,15,16)
• InChI Key: FNUAIGNNXOOZJC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C11H14F2N2O
• Molecular Weight: 228.24 g/mol

Description

1-Butan-2-yl-3-(2,4-difluorophenyl)urea, also known as BDF-8634, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. BDF-8634 belongs to the class of urea derivatives and is primarily used as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH).

Mechanism of Action

1-Butan-2-yl-3-(2,4-difluorophenyl)urea inhibits FAAH by binding to the active site of the enzyme. This leads to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG) in the body. The increased levels of endocannabinoids result in the activation of cannabinoid receptors, which in turn leads to various physiological effects.
Biochemical and Physiological Effects:
1-Butan-2-yl-3-(2,4-difluorophenyl)urea has been shown to exhibit various biochemical and physiological effects. It has been found to have analgesic properties, which makes it a potential candidate for the treatment of chronic pain. 1-Butan-2-yl-3-(2,4-difluorophenyl)urea has also been shown to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

1-Butan-2-yl-3-(2,4-difluorophenyl)urea has several advantages as a research tool. It is a highly selective inhibitor of FAAH and does not affect other enzymes. It has also been found to be stable under various conditions and has a long half-life. However, 1-Butan-2-yl-3-(2,4-difluorophenyl)urea has some limitations as well. It is relatively expensive and may not be readily available in some laboratories.

Future Directions

There are several potential future directions for the research on 1-Butan-2-yl-3-(2,4-difluorophenyl)urea. One possible direction is the development of 1-Butan-2-yl-3-(2,4-difluorophenyl)urea as a therapeutic agent for the treatment of chronic pain, anxiety, and depression. Another possible direction is the investigation of the role of endocannabinoids in various physiological processes and the development of other compounds that can modulate the endocannabinoid system. Additionally, further studies are needed to investigate the long-term effects of 1-Butan-2-yl-3-(2,4-difluorophenyl)urea and its safety profile.

Synthesis Methods

The synthesis of 1-Butan-2-yl-3-(2,4-difluorophenyl)urea involves the reaction of 2,4-difluoroaniline with 1-butan-2-yl isocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-Butan-2-yl-3-(2,4-difluorophenyl)urea has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of FAAH, which is an enzyme responsible for the breakdown of endocannabinoids. Endocannabinoids are lipid-based signaling molecules that play a crucial role in various physiological processes such as pain sensation, appetite, and mood regulation.